Cas no 1510814-71-7 (2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid)
2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid
- L-Serine, N-acetyl-O-2-propen-1-yl-
-
- Inchi: 1S/C8H13NO4/c1-3-4-13-5-7(8(11)12)9-6(2)10/h3,7H,1,4-5H2,2H3,(H,9,10)(H,11,12)/t7-/m0/s1
- InChI Key: FTZQBQWCTGHDNJ-ZETCQYMHSA-N
- SMILES: C(O)(=O)[C@H](COCC=C)NC(C)=O
Experimental Properties
- Density: 1.148±0.06 g/cm3(Predicted)
- Boiling Point: 415.4±45.0 °C(Predicted)
- pka: 3.32±0.10(Predicted)
2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1300694-1.0g |
2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid |
1510814-71-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1300694-50mg |
2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid |
1510814-71-7 | 50mg |
$1056.0 | 2023-09-30 | ||
| Enamine | EN300-1300694-100mg |
2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid |
1510814-71-7 | 100mg |
$1106.0 | 2023-09-30 | ||
| Enamine | EN300-1300694-250mg |
2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid |
1510814-71-7 | 250mg |
$1156.0 | 2023-09-30 | ||
| Enamine | EN300-1300694-500mg |
2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid |
1510814-71-7 | 500mg |
$1207.0 | 2023-09-30 | ||
| Enamine | EN300-1300694-1000mg |
2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid |
1510814-71-7 | 1000mg |
$1256.0 | 2023-09-30 | ||
| Enamine | EN300-1300694-2500mg |
2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid |
1510814-71-7 | 2500mg |
$2464.0 | 2023-09-30 | ||
| Enamine | EN300-1300694-5000mg |
2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid |
1510814-71-7 | 5000mg |
$3645.0 | 2023-09-30 | ||
| Enamine | EN300-1300694-10000mg |
2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid |
1510814-71-7 | 10000mg |
$5405.0 | 2023-09-30 |
2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid
Professional Introduction to 2-acetamido-3-(prop-2-en-1-yloxy)propanoic Acid (CAS No. 1510814-71-7)
2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid, identified by the CAS number 1510814-71-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural configuration, has garnered attention due to its potential applications in various biochemical pathways and drug development processes. The presence of both an acetylamide group and an ethylene oxide side chain makes it a versatile intermediate in synthetic chemistry, offering possibilities for further functionalization and derivatization.
The compound’s structure consists of a propanoic acid backbone, modified at the third carbon with an acetamido group and at the second carbon with a prop-2-en-1-yloxy moiety. This dual functionality allows for diverse interactions with biological targets, making it a valuable candidate for exploring novel therapeutic strategies. Recent studies have highlighted the importance of such multifunctional molecules in addressing complex diseases by modulating multiple biological pathways simultaneously.
In the realm of pharmaceutical research, 2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid has been investigated for its potential role in enzyme inhibition and receptor binding. The acetylamide group is known to interact with polar residues in proteins, facilitating binding to specific enzymatic targets. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on certain proteases, which are crucial in regulating cellular processes such as inflammation and apoptosis. The ethylene oxide side chain, on the other hand, introduces hydrophilicity and enhances solubility, making the compound more suitable for oral administration or systemic delivery.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking simulations have been performed using 2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid as a lead molecule to identify potential binding pockets on target proteins. These simulations have revealed promising interactions with enzymes involved in metabolic disorders and cancer pathways, suggesting its utility as a scaffold for drug design.
The synthesis of 2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of acetylaminoacetic acid with propenyl alcohol under acidic conditions, followed by purification via recrystallization or chromatography. The choice of reagents and catalysts can significantly impact the efficiency of the synthesis, and optimization studies are often conducted to improve scalability.
In addition to its pharmaceutical applications, 2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid has shown promise in materials science and biotechnology. Its ability to form stable complexes with metal ions makes it a potential candidate for developing novel catalysts or metal chelating agents. Furthermore, the compound’s structural features allow it to serve as a precursor for polymers with tailored properties, such as biodegradable plastics or hydrogels used in tissue engineering.
The growing interest in green chemistry has also spurred research into sustainable synthetic methods for 2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid. Researchers are exploring biocatalytic routes that utilize enzymes or microbial systems to produce the compound under mild conditions with minimal waste generation. Such approaches align with the broader goal of reducing the environmental impact of chemical manufacturing while maintaining high product quality.
Evaluation of the pharmacokinetic properties of 2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid is essential for determining its suitability as a drug candidate. Studies have been conducted to assess its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. These studies have provided valuable insights into how the compound behaves within biological systems and have informed decisions regarding dosing regimens and formulation strategies.
The future direction of research on 2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid is likely to focus on expanding its applications through structural modifications and interdisciplinary collaborations. By combining expertise from organic chemistry, medicinal chemistry, and bioinformatics, scientists aim to develop next-generation therapeutics that leverage the unique properties of this compound. As our understanding of biological systems continues to evolve, so too will the opportunities for innovative applications of molecules like 2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid.
1510814-71-7 (2-acetamido-3-(prop-2-en-1-yloxy)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)